Cas no 17823-46-0 (4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride)

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride is a fluorinated aromatic compound featuring a bromine substituent and multiple fluorine atoms, making it a versatile intermediate in organic synthesis. Its electron-deficient aromatic ring and reactive bromine site enable selective functionalization, particularly in cross-coupling reactions such as Suzuki or Stille couplings. The high degree of fluorination enhances thermal and chemical stability while influencing lipophilicity, which is beneficial for applications in pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined reactivity and stability under harsh conditions make it valuable for constructing complex fluorinated structures. Its purity and consistent performance are critical for precision synthesis in research and industrial settings.
4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride structure
17823-46-0 structure
Product Name:4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride
CAS No:17823-46-0
MF:C7BrF7
MW:296.967725753784
MDL:MFCD00075240
CID:87896
PubChem ID:87577300
Update Time:2025-05-20

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzene
    • 4-TRIFLUOROMETHYL-2,3,5,6-TETRAFLUOROBROMOBENZENE
    • 4-BROMO-ALPHA,ALPHA,ALPHA,2,3,5,6-HEPTAFLUOROTOLUENE
    • 4-BROMOHEPTAFLUOROTOLUENE
    • 4-BROMOPERFLUOROTOLUENE
    • 4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride
    • 1-bromo-4-(trifluoromethyl)-2,3,5,6-tetrafluorobenzene
    • 1-bromo-4-trifluoromethyltetrafluorobenzene
    • 4-bromotrifluoromethyltetrafluorobenzene
    • 4-Bromo-α,α,α,2,3,5,6-heptafluorotoluene
    • 4-Trifluoromethy
    • 4-trifluoromethyltetrafluorophenylbromide
    • Heptafluoro-p-tolyl bromide
    • p-Bromoheptafluorotoluene
    • 2,3,5,6-TETRAFLUORO-4-BROMOBENZOTRIFLUORIDE
    • 1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethyl)
    • 4-Bromoperfluorotoluene 97%
    • 4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride97%
    • 4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride 97%
    • PC1560E
    • DONVNRFILRLHJB-UHFFFAOYSA-N
    • VZ35358
    • B166
    • AX8094742
    • 4-Bromo-2,3,5,6-tetrafluorobenzoitrifluoride
    • 4
    • SCHEMBL1995717
    • FT-0617923
    • 17823-46-0
    • DTXSID90347850
    • MFCD00075240
    • T1541
    • AKOS005257925
    • Benzene, 1-bromo-2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
    • D92483
    • AS-70376
    • MDL: MFCD00075240
    • Inchi: 1S/C7BrF7/c8-2-5(11)3(9)1(7(13,14)15)4(10)6(2)12
    • InChI Key: DONVNRFILRLHJB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(F)(F)F)C(=C1F)F)F)F

Computed Properties

  • Exact Mass: 295.90700
  • Monoisotopic Mass: 295.90716
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.929 g/mL at 25 °C(lit.)
  • Boiling Point: 153°C(lit.)
  • Flash Point: 145 °F
  • Refractive Index: n20/D 1.429(lit.)
  • PSA: 0.00000
  • LogP: 4.02430
  • Solubility: Uncertain

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride Security Information

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride Pricemore >>

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4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:17823-46-0)4-BROMO-2,3,5,6-TETRAFLUOROBENZOTRIFLUORIDE
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Amadis Chemical Company Limited
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(CAS:17823-46-0)4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride
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Purity:99%
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(CAS:17823-46-0)4-溴-2,3,5,6-四氟(三氟甲基)苯
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Additional information on 4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride

4-Bromo-2,3,5,6-Tetrafluorobenzotrifluoride (CAS No. 17823-46-0)

4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride, also known by its CAS registry number CAS No. 17823-46-0, is a highly fluorinated aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position and four fluorine atoms at the ortho and meta positions of a benzene ring. The trifluoromethyl group further enhances its chemical properties, making it a valuable material for research and industrial applications.

The synthesis of 4-bromo-2,3,5,6-tetrafluorobenzotrifluoride typically involves multi-step reactions that require precise control over reaction conditions to achieve high purity. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For instance, the use of electrophilic fluorination agents under controlled temperature conditions has been reported to improve yield and reduce byproduct formation.

In terms of physical properties, 4-bromo-2,3,5,6-tetrafluorobenzotrifluoride exhibits a high melting point due to the strong intermolecular forces resulting from the electronegative fluorine atoms. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with recent research indicating its resistance to degradation at elevated temperatures up to 200°C.

The applications of 4-bromo-2,3,5,6-tetrafluorobenzotrifluoride span across multiple domains. In materials science, it serves as a precursor for the synthesis of advanced polymers and high-performance composites. Its ability to form stable bonds with other functional groups makes it an ideal building block for designing materials with tailored properties such as high thermal stability and mechanical strength.

In the pharmaceutical industry, this compound has gained attention as a potential intermediate in drug discovery processes. Its unique electronic properties allow for the creation of bioactive molecules with specific interactions targeting various therapeutic areas. Recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential in developing novel therapeutic agents.

The environmental impact of 4-bromo-2,3,5,6-tetrafluorobenzotrifluoride has also been a topic of interest. Research into its biodegradation pathways has revealed that while it is persistent in certain environments due to its strong carbon-fluorine bonds, controlled disposal methods can mitigate potential risks. Efforts are ongoing to develop recycling strategies that minimize waste generation during its production and use.

In conclusion, 4-bromo-2,3,5,6-tetrafluorobenzotrifluoride (CAS No. 17823-46-0) stands out as a versatile compound with promising applications across diverse fields. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industries alike. As advancements in synthetic methodologies and application development continue to unfold, 4-bromo-2,3,5,tetrafluoro-benzotrifluoride is poised to play an even more significant role in shaping future innovations.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:17823-46-0)4-BROMO-2,3,5,6-TETRAFLUOROBENZOTRIFLUORIDE
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Purity:98%
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Amadis Chemical Company Limited
(CAS:17823-46-0)4-Bromo-2,3,5,6-tetrafluorobenzotrifluoride
A812349
Purity:99%
Quantity:100g
Price ($):576.0
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